Cas no 2229582-99-2 (4-(3-bromopropyl)-2,5-dichloropyridine)

• Product Name: 4-(3-bromopropyl)-2,5-dichloropyridine
• CAS No: 2229582-99-2
• MF: C₈H₈BrCl₂N
• MW: 268.965819358826
• CID: 6318475
• PubChem ID: 165789258
• Update Time: 2025-05-27

4-(3-bromopropyl)-2,5-dichloropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromopropyl)-2,5-dichloropyridine
• 2229582-99-2
• EN300-1927702

• Inchi： 1S/C8H8BrCl2N/c9-3-1-2-6-4-8(11)12-5-7(6)10/h4-5H,1-3H2
• InChI Key： IUZKEVXKEJIAOS-UHFFFAOYSA-N
• SMILES： BrCCCC1C=C(N=CC=1Cl)Cl

Computed Properties

• Exact Mass: 266.92172g/mol
• Monoisotopic Mass: 266.92172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 12.9Ų

Additional information on 4-(3-bromopropyl)-2,5-dichloropyridine

Comprehensive Overview of 4-(3-bromopropyl)-2,5-dichloropyridine (CAS No. 2229582-99-2): Properties, Applications, and Industry Insights

The chemical compound 4-(3-bromopropyl)-2,5-dichloropyridine (CAS No. 2229582-99-2) is a specialized halogenated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromopropyl side chain and dichloropyridine core, makes it a versatile intermediate for synthesizing complex molecules. This article delves into its physicochemical properties, synthetic pathways, and emerging applications while addressing frequently searched queries such as "how to synthesize 4-(3-bromopropyl)-2,5-dichloropyridine" and "role of halogenated pyridines in drug discovery."

From a structural perspective, 4-(3-bromopropyl)-2,5-dichloropyridine exhibits a molecular weight of 283.41 g/mol and a purity typically exceeding 97% in commercial samples. The presence of both bromine and chlorine atoms enhances its reactivity in cross-coupling reactions, particularly in Suzuki-Miyaura and Buchwald-Hartwig transformations. Recent studies highlight its utility in constructing heterocyclic scaffolds for kinase inhibitors, aligning with the trending search term "pyridine derivatives in targeted cancer therapy." Analytical techniques like HPLC and GC-MS are commonly employed for quality control, ensuring batch-to-batch consistency.

The synthesis of CAS 2229582-99-2 typically involves a multi-step process starting from 2,5-dichloropyridine, followed by alkylation with 1,3-dibromopropane under controlled conditions. Optimized procedures achieving yields above 80% have been documented in peer-reviewed journals, addressing the popular query "high-yield synthesis of bromopropyl pyridine derivatives." Researchers emphasize the importance of anhydrous conditions to prevent hydrolysis of the bromopropyl moiety, a technical nuance often searched by synthetic chemists.

In material science applications, this compound serves as a precursor for liquid crystal and organic semiconductor development, correlating with the rising interest in "halogenated organic electronic materials." Its electron-withdrawing properties facilitate charge transport in OLED architectures, as evidenced by recent patents. The compound's stability under thermal stress (decomposition point >200°C) makes it suitable for high-temperature polymerization processes, a feature frequently highlighted in material science forums.

Environmental and handling considerations for 4-(3-bromopropyl)-2,5-dichloropyridine follow standard protocols for halogenated compounds. While not classified as hazardous under most regulatory frameworks, proper PPE including nitrile gloves and fume hoods are recommended during handling—addressing the commonly searched "safety measures for brominated pyridines." Storage in amber glass under argon atmosphere prevents photodegradation and moisture absorption, ensuring long-term stability.

Market analysis reveals growing demand for CAS 2229582-99-2, particularly in Asia-Pacific pharmaceutical hubs. The compound's cost-effectiveness compared to analogous iodo derivatives contributes to its commercial viability, as reflected in procurement queries like "bulk suppliers of 2,5-dichloropyridine intermediates." Regulatory filings indicate its use in at least three clinical-stage molecules targeting inflammatory diseases, though specific applications remain proprietary.

Future research directions may explore its potential in PROTAC technology and covalent inhibitor design, areas generating substantial academic interest. The compound's bifunctional reactivity—capable of both nucleophilic substitution and radical reactions—positions it as a valuable building block for next-generation therapeutics. This aligns with industry trends toward modular synthesis approaches, a hot topic in medicinal chemistry circles.